Cas no 160377-58-2 (5-(3-bromophenyl)-3-methyl-1,2,4-oxadiazole)

• Product Name: 5-(3-bromophenyl)-3-methyl-1,2,4-oxadiazole
• CAS No: 160377-58-2
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• MDL: MFCD08435902
• CID: 133619
• PubChem ID: 19703124
• Update Time: 2025-06-25

5-(3-bromophenyl)-3-methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole,5-(3-bromophenyl)-3-methyl-
• 5-(3-bromophenyl)-3-methyl-1,2,4-oxadiazole
• AG-E-09861
• CC49510
• CTK4D0424
• SBB099040
• SureCN138239
• 3-(3-Methyl-1,2,4-oxazol-5-yl)bromobenzene
• 5-(3-Bromophenyl)-3-methyl-1,2,4-oxadiazole97%
• 5-(3-Bromophenyl)-3-methyl-1,2,4-oxadiazole 97%
• AKOS015908536
• 1,2,4-Oxadiazole, 5-(3-bromophenyl)-3-methyl-
• MFCD08435902
• DTXSID20599340
• 5-(3-Bromo-phenyl)-3-methyl-[1,2,4]oxadiazole
• EN300-79262
• AS-9245
• 160377-58-2
• F2145-0643
• MB06114
• FT-0744369
• SCHEMBL138239
• CS-0447561
• CAJCGTZYHFBZAW-UHFFFAOYSA-N
• DB-064352

• MDL： MFCD08435902
• Inchi： 1S/C9H7BrN2O/c1-6-11-9(13-12-6)7-3-2-4-8(10)5-7/h2-5H,1H3
• InChI Key： CAJCGTZYHFBZAW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NC(C)=NO1

Computed Properties

• Exact Mass: 237.97400
• Monoisotopic Mass: 237.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.528
• Melting Point: 95 °C
• Boiling Point: 340.8°C at 760 mmHg
• Flash Point: 159.9°C
• Refractive Index: 1.577
• PSA: 38.92000
• LogP: 2.80750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(3-bromophenyl)-3-methyl-1,2,4-oxadiazole

5-(3-Bromophenyl)-3-Methyl-1,2,4-Oxadiazole (CAS No. 160377-58-2)

The compound 5-(3-bromophenyl)-3-methyl-1,2,4-oxadiazole, identified by the CAS registry number CAS 160377-58-2, is an intriguing heterocyclic compound with a unique structural configuration. This molecule belongs to the class of oxadiazoles, which are five-membered rings consisting of two adjacent oxygen atoms and three nitrogen atoms. The presence of a bromine atom at the 3-position of the phenyl ring and a methyl group at the 3-position of the oxadiazole ring introduces interesting electronic and steric properties to the molecule.

Recent studies have highlighted the potential of 5-(3-bromophenyl)-3-methyl-1,2,4-oxadiazole in various fields, including materials science and drug discovery. Its structure makes it a promising candidate for applications in organic electronics due to its ability to participate in π-conjugation systems. Additionally, the bromine substituent enhances its reactivity in certain chemical transformations, making it a valuable intermediate in synthetic chemistry.

In terms of synthesis, CAS 160377-58-2 can be prepared through a variety of methods. One common approach involves the condensation of an appropriate amide with a carbonyl compound under specific reaction conditions. The choice of reagents and solvents plays a crucial role in determining the yield and purity of the final product. Researchers have explored green chemistry approaches to synthesize this compound, emphasizing sustainability and minimizing environmental impact.

The application of 5-(3-bromophenyl)-3-methyl-1,2,4-oxadiazole in materials science has been a focal point of recent investigations. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel materials for catalysis and sensing applications. Furthermore, its electronic properties make it a candidate for organic semiconductors and light-emitting diodes (LEDs). These advancements underscore its versatility as a building block in modern material design.

In the realm of drug discovery, this compound has shown potential as a lead molecule for developing bioactive agents. Its structure allows for modulation of pharmacokinetic properties such as solubility and bioavailability. Recent studies have explored its activity against various enzymes and receptors, suggesting its role in therapeutic interventions for diseases such as cancer and inflammation.

The latest research on CAS 160377-58-2 has also delved into its photochemical properties. Under UV irradiation, this compound exhibits interesting photoluminescence behavior, which could be harnessed for applications in optoelectronics and bioimaging. These findings highlight its potential as a multifunctional molecule with applications across diverse scientific disciplines.

In conclusion, 5-(3-bromophenyl)-3-methyl-1,2,4-oxadiazole (CAS No. 160377-58-2) is a versatile compound with significant potential in materials science, electronics, and drug discovery. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions across these fields. As ongoing studies continue to uncover new applications and properties of this compound, its role in advancing scientific knowledge is expected to grow further.